Cas no 84639-20-3 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester)

84639-20-3 structure
Product name:1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester
1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester
- phenyl 7-phenylmethoxy-1H-indole-2-carboxylate
- DTXSID40711446
- SCHEMBL10508127
- Phenyl 7-(benzyloxy)-1H-indole-2-carboxylate
- 7-benzyloxyindole-2-carboxylic acid phenyl ester
- 84639-20-3
- WWIACWWKSXPEKU-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C22H17NO3/c24-22(26-18-11-5-2-6-12-18)19-14-17-10-7-13-20(21(17)23-19)25-15-16-8-3-1-4-9-16/h1-14,23H,15H2
- InChI Key: WWIACWWKSXPEKU-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)COC2=CC=CC3=C2NC(=C3)C(=O)OC4=CC=CC=C4
Computed Properties
- Exact Mass: 343.12084340g/mol
- Monoisotopic Mass: 343.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 51.3Ų
1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
84639-20-3 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester) Related Products
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